Cas no 436852-06-1 (2-(Morpholin-4-yl)-1-(piperazin-1-yl)ethan-1-one)

• Product Name: 2-(Morpholin-4-yl)-1-(piperazin-1-yl)ethan-1-one
• CAS No: 436852-06-1
• MF: C₁₀H₁₉N₃O₂
• MW: 213.276762247086
• MDL: MFCD08691366
• CID: 3109464
• PubChem ID: 16227632
• Update Time: 2025-05-22

2-(Morpholin-4-yl)-1-(piperazin-1-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-(Morpholin-4-yl)-1-(piperazin-1-yl)ethan-1-one
• 960-652-5
• SCHEMBL4817626
• 2-Morpholin-4-yl-1-piperazin-1-yl-ethanone
• DA-05858
• XIUNZPPHCCROJV-UHFFFAOYSA-N
• MFCD08691366
• AKOS000202519
• 4-[2-OXO-2-(1-PIPERAZINYL)ETHYL]MORPHOLINE
• Z223607176
• G19787
• 4-(2-oxo-2-piperazin-1-ylethyl)morpholine
• 2-Morpholino-1-piperazin-1-yl-ethanone
• 2-morpholin-4-yl-1-piperazin-1-ylethanone
• 436852-06-1
• LSA85206
• EN300-26524
• CS-0243545
• 2-Morpholino-1-(piperazin-1-yl)ethanone

• MDL： MFCD08691366
• Inchi： 1S/C10H19N3O2/c14-10(13-3-1-11-2-4-13)9-12-5-7-15-8-6-12/h11H,1-9H2
• InChI Key： XIUNZPPHCCROJV-UHFFFAOYSA-N
• SMILES： O1CCN(CC1)CC(N1CCNCC1)=O

Computed Properties

• Exact Mass: 213.147726857Da
• Monoisotopic Mass: 213.147726857Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 44.8Ų

Additional information on 2-(Morpholin-4-yl)-1-(piperazin-1-yl)ethan-1-one

2-(Morpholin-4-yl)-1-(piperazin-1-yl)ethan-1-one: A Comprehensive Overview

The compound 2-(Morpholin-4-yl)-1-(piperazin-1-yl)ethan-1-one (CAS No. 436852-06-1) is a fascinating molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which combines a morpholine ring and a piperazine moiety, both of which are well-known for their versatility in organic synthesis and drug design.

Morpholine, a six-membered ring containing one oxygen atom, is widely used in the pharmaceutical industry due to its ability to form hydrogen bonds and its lipophilic properties. Similarly, piperazine, a six-membered ring with two nitrogen atoms, is renowned for its ability to act as a rigid scaffold in drug molecules. The combination of these two moieties in 2-(Morpholin-4-yl)-1-(piperazin-1-yl)ethan-1-one creates a molecule with exceptional structural diversity and functional group compatibility.

Recent studies have highlighted the potential of 2-(Morpholin-4-yl)-1-(piperazin-1-yl)ethan-1-one as a precursor for the synthesis of bioactive compounds. For instance, researchers have explored its role in the development of kinase inhibitors, which are crucial in the treatment of various diseases, including cancer. The molecule's ability to act as a rigid linker between different functional groups makes it an ideal candidate for medicinal chemistry applications.

In addition to its role in drug design, 2-(Morpholin-4-yl)-1-(piperazin-1-yll ethanone has also been studied for its potential in materials science. Its ability to form stable amide bonds and its resistance to hydrolysis make it a promising candidate for the synthesis of high-performance polymers and coatings. Recent advancements in polymer chemistry have demonstrated the feasibility of using this compound as a building block for creating materials with enhanced mechanical and thermal properties.

The synthesis of 2-(Morpholin -4 -yl)-1 -(piperazin -1 -y l) ethanone involves a series of well-established organic reactions, including nucleophilic substitution, condensation, and cyclization. These reactions are highly efficient and can be optimized to achieve high yields and purity levels. The availability of cost-effective starting materials further enhances the feasibility of large-scale production.

From an analytical standpoint, 2 -(Morpholin -4 - yl ) - 1 -( piperazin - 1 - y l ) ethanone can be thoroughly characterized using modern spectroscopic techniques such as NMR, IR, and MS. These methods provide valuable insights into the molecule's structure, purity, and stability under different conditions. Recent advancements in analytical chemistry have enabled more precise characterization of this compound, ensuring its quality and consistency.

In terms of safety and handling, 2 -(Morpholin -4 - yl ) - 1 -( piperazin - 1 - y l ) ethanone is generally considered non-hazardous under normal conditions. However, it is always recommended to follow standard laboratory protocols when working with any chemical compound to ensure safety and compliance with regulations.

Looking ahead, the continued exploration of 2 -(Morpholin -4 - yl ) - 1 -( piperazin - 1 - y l ) ethanone is expected to uncover new applications across diverse fields. Its unique combination of structural features makes it a valuable asset in both academic research and industrial development.